Cas no 851169-39-6 (3-AMINO-N,N-DIETHYL-4-(4-METHYLPIPERAZIN-1-YL)BENZENESULFONAMIDE)

• Product name: 3-AMINO-N,N-DIETHYL-4-(4-METHYLPIPERAZIN-1-YL)BENZENESULFONAMIDE
• CAS No: 851169-39-6
• MF: C₁₅H₂₆N₄O₂S
• MW: 326.457541942596
• CID: 844286
• PubChem ID: 3274747

3-AMINO-N,N-DIETHYL-4-(4-METHYLPIPERAZIN-1-YL)BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-N,N-DIETHYL-4-(4-METHYLPIPERAZIN-1-YL)BENZENESULFONAMIDE
• AKOS027427153
• 851169-39-6
• CS-0220781
• CHEMBL4936847
• 3-amino-N,N-diethyl-4-(4-methylpiperazin-1-yl)benzene-1-sulfonamide
• Z90124806
• EN300-07552
• J-511703
• G36468

• MDL： MFCD06650678
• Inchi： InChI=1S/C15H26N4O2S/c1-4-19(5-2)22(20,21)13-6-7-15(14(16)12-13)18-10-8-17(3)9-11-18/h6-7,12H,4-5,8-11,16H2,1-3H3
• InChI Key： FRIAPOXGQKDNEU-UHFFFAOYSA-N
• SMILES： CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)N2CCN(C)CC2)N

Computed Properties

• Exact Mass: 326.17764726g/mol
• Monoisotopic Mass: 326.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.3Ų